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Compound of Interest

Compound Name: 8-Heptadecene, 9-octyl-

Cat. No.: B15478688 Get Quote

Essential Safety and Handling Guide for 8-
Heptadecene, 9-octyl-
This guide provides crucial safety and logistical information for the handling and disposal of 8-
Heptadecene, 9-octyl-. The following procedures are designed to ensure the safety of

researchers, scientists, and drug development professionals in a laboratory setting.

Physical and Chemical Properties
A summary of the known physical and chemical properties of 8-Heptadecene, 9-octyl- is
presented below. This information is essential for understanding its behavior and potential

hazards.
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Property Value

Molecular Formula C25H50[1]

Molecular Weight 350.7 g/mol [1]

CAS Number 24306-18-1[1]

Melting Point -40°C

Boiling Point 394.61°C (estimate)[2]

Density 0.7982 g/cm³ (estimate)[2]

Refractive Index 1.4637 (estimate)[2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 8-Heptadecene, 9-
octyl- to minimize exposure and ensure personal safety.

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Neoprene, nitrile, or rubber

gloves are recommended to

protect against chemical

hazards.[3]

Eye and Face Protection
Safety glasses with side

shields or goggles

To protect against splashes. A

face shield may be required for

larger quantities or when there

is a significant splash risk.[3][4]

Body Protection
Laboratory coat or chemical-

resistant coveralls

To protect skin and clothing

from contamination.

Respiratory Protection

Not generally required under

normal, well-ventilated

conditions.

Use a particulate filter device

(EN 143) or other appropriate

respiratory protection if

aerosols or dusts are

generated.[5]
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Operational Plan: Step-by-Step Handling Protocol
Adherence to the following experimental workflow is critical for the safe handling of 8-
Heptadecene, 9-octyl-.

1. Preparation and Precautionary Measures:

Ensure the work area is well-ventilated. Use a chemical fume hood if there is a risk of
generating aerosols or if heating the substance.
Inspect all PPE for integrity before use.
Locate the nearest safety shower and eyewash station.
Have appropriate spill cleanup materials readily available.

2. Handling the Chemical:

Ground and bond containers and receiving equipment to prevent static discharge.[5]
Avoid direct contact with skin and eyes.
Do not eat, drink, or smoke in the work area.[5]
Wash hands thoroughly after handling the substance.[5]

3. Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing.
Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the
eyelids open. Seek medical attention.
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek medical attention.
Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan
Proper disposal of 8-Heptadecene, 9-octyl- and its containers is essential to prevent

environmental contamination.

Waste Chemical:

Dispose of contents and container to an approved waste disposal plant.
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Do not empty into drains or release into the environment.[5]

Waste should be segregated into categories that can be handled by local or national waste

management facilities.[5]

Contaminated Containers:

Completely emptied packages can be recycled.[5]

Handle contaminated packages in the same way as the substance itself.[5]

Workflow and Safety Diagram
The following diagram illustrates the key decision points and safety protocols in the handling

workflow for 8-Heptadecene, 9-octyl-.
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Caption: Workflow for safe handling of 8-Heptadecene, 9-octyl-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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